Cas no 37457-03-7 (2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one)

2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one is a sulfur-containing cyclohexanone derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a cyclohexanone core with a 4-methylphenylsulfanyl substituent, offering reactivity at both the carbonyl and sulfur moieties. This compound may serve as a versatile building block for the synthesis of more complex molecules, particularly in the development of heterocyclic compounds or thioether-based derivatives. The presence of the sulfanyl group enhances its utility in nucleophilic substitution reactions, while the cyclohexanone scaffold provides a rigid framework for further functionalization. Its well-defined structure ensures consistent performance in synthetic applications.

2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one structure

37457-03-7 structure

Product Name:2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one

CAS No:37457-03-7

MF:C₁₃H₁₆OS

MW:220.330542564392

CID:2938937

PubChem ID:13718922

Update Time:2025-06-07

2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- AKOS008716531
- EN300-394845
- 2-[(4-METHYLPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
- 37457-03-7
- 2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one
- Inchi： 1S/C13H16OS/c1-10-6-8-11(9-7-10)15-13-5-3-2-4-12(13)14/h6-9,13H,2-5H2,1H3
- InChI Key： CCMKGSGLTJNGRY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)C1C(CCCC1)=O

Computed Properties

Exact Mass: 220.09218630g/mol
Monoisotopic Mass: 220.09218630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 42.4Å²

2-[(4-Methylphenyl)sulfanyl]cyclohexan-1-one Pricemore >>

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Enamine	EN300-394845-0.05g	2-[(4-methylphenyl)sulfanyl]cyclohexan-1-one	37457-03-7	0.05g	$624.0	2023-03-02
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